- Mutational Biosynthesis of Ansamitocin Antibiotics: A Diversity-Oriented Approach to Exploit Biosynthetic Flexibility, ChemBioChem, 2011, 12(4), 540-547
Cas no 91004-48-7 (3,4-Dimethoxy-5-nitrobenzoic Acid)
91004-48-7 structure
Product Name:3,4-Dimethoxy-5-nitrobenzoic Acid
CAS No:91004-48-7
MF:C9H9NO6
MW:227.170862913132
MDL:MFCD00015925
CID:799105
PubChem ID:21928624
Update Time:2024-12-09
3,4-Dimethoxy-5-nitrobenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3,4-dimethoxy-5-nitro-
- 3,4-Dimethoxy-5-nitrobenzoic acid
- 3,4-DIMETHOXY-5-NITRO-BENZOIC ACID
- 3,4-Dimethoxy-5-nitro-benzoesaeure
- 4,5-Dimethoxy-3-nitrobenzoic acid
- 5-Nitro-veratrumsaeure
- AmbkkkkK183
- 3,4-Dimethoxy-5-nitrobenzoic acid (ACI)
- Veratric acid, 5-nitro- (7CI)
- DTXSID90620251
- AB85346
- SY193319
- CS-0147421
- Z424800670
- SCHEMBL1447399
- EN300-86001
- AS-61927
- MFCD00015925
- W15537
- GQNSKXYALDGGGN-UHFFFAOYSA-N
- 3,4-dimethoxy-5-nitrobenzoicacid
- AKOS009487149
- 91004-48-7
- 3,4-Dimethoxy-5-nitrobenzoic Acid
-
- MDL: MFCD00015925
- Inchi: 1S/C9H9NO6/c1-15-7-4-5(9(11)12)3-6(10(13)14)8(7)16-2/h3-4H,1-2H3,(H,11,12)
- InChI Key: GQNSKXYALDGGGN-UHFFFAOYSA-N
- SMILES: O=C(C1C=C([N+](=O)[O-])C(OC)=C(OC)C=1)O
Computed Properties
- Exact Mass: 227.04300
- Monoisotopic Mass: 227.04298701g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 102Ų
Experimental Properties
- PSA: 101.58000
- LogP: 1.83340
3,4-Dimethoxy-5-nitrobenzoic Acid Customs Data
- HS CODE:2918990090
- Customs Data:
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3,4-Dimethoxy-5-nitrobenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D483380-25mg |
3,4-Dimethoxy-5-nitrobenzoic Acid |
91004-48-7 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D483380-50mg |
3,4-Dimethoxy-5-nitrobenzoic Acid |
91004-48-7 | 50mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D483380-250mg |
3,4-Dimethoxy-5-nitrobenzoic Acid |
91004-48-7 | 250mg |
$ 230.00 | 2022-06-05 | ||
| eNovation Chemicals LLC | D767250-1g |
3,4-DIMETHOXY-5-NITRO-BENZOIC ACID |
91004-48-7 | 95% | 1g |
$155 | 2024-06-07 | |
| eNovation Chemicals LLC | D767250-5g |
3,4-DIMETHOXY-5-NITRO-BENZOIC ACID |
91004-48-7 | 95% | 5g |
$490 | 2024-06-07 | |
| Enamine | EN300-86001-0.05g |
3,4-dimethoxy-5-nitrobenzoic acid |
91004-48-7 | 95.0% | 0.05g |
$24.0 | 2025-02-20 | |
| Enamine | EN300-86001-0.1g |
3,4-dimethoxy-5-nitrobenzoic acid |
91004-48-7 | 95.0% | 0.1g |
$36.0 | 2025-02-20 | |
| Enamine | EN300-86001-0.25g |
3,4-dimethoxy-5-nitrobenzoic acid |
91004-48-7 | 95.0% | 0.25g |
$50.0 | 2025-02-20 | |
| Enamine | EN300-86001-0.5g |
3,4-dimethoxy-5-nitrobenzoic acid |
91004-48-7 | 95.0% | 0.5g |
$80.0 | 2025-02-20 | |
| Enamine | EN300-86001-1.0g |
3,4-dimethoxy-5-nitrobenzoic acid |
91004-48-7 | 95.0% | 1.0g |
$102.0 | 2025-02-20 |
3,4-Dimethoxy-5-nitrobenzoic Acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol , Water ; 3 h, 40 °C; 40 °C → rt
1.2 Reagents: Hydrogen ion Solvents: Water ; acidified
1.2 Reagents: Hydrogen ion Solvents: Water ; acidified
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 1 h, 60 °C; 60 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2, cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2, cooled
Reference
- Discovery of a Long-Acting, Peripherally Selective Inhibitor of Catechol-O-methyltransferase, Journal of Medicinal Chemistry, 2010, 53(8), 3396-3411
Production Method 3
Reaction Conditions
1.1 Reagents: Chromium trioxide , Sulfuric acid Solvents: Acetone , Water ; rt; 24 h, rt
1.2 Reagents: Isopropanol ; rt
1.2 Reagents: Isopropanol ; rt
Reference
- Synthesis and evaluation of bifunctional nitrocatechol inhibitors of pig liver catechol-O-methyltransferase, Bioorganic & Medicinal Chemistry, 2005, 13(20), 5740-5749
3,4-Dimethoxy-5-nitrobenzoic Acid Raw materials
3,4-Dimethoxy-5-nitrobenzoic Acid Preparation Products
3,4-Dimethoxy-5-nitrobenzoic Acid Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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